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Compound of Interest

Compound Name:
3,5-Difluoro-4-

phenoxybenzaldehyde

Cat. No.: B7877773 Get Quote

Executive Safety Summary
Immediate Action Required:

Chemical Nature: Halogenated Aromatic Aldehyde.

Primary Hazard: Skin/Eye Irritant; Potential Respiratory Sensitizer.

Critical Disposal Rule:DO NOT mix with non-halogenated solvents. DO NOT mix with strong

oxidizers.[1]

Waste Stream:Halogenated Organic Waste (High-Temperature Incineration).

Chemical Profile & Hazard Identification
Understanding the molecular structure is the first step in safe disposal. The presence of fluorine

atoms and an aldehyde group dictates specific segregation protocols to prevent downstream

safety failures (e.g., formation of toxic byproducts during incineration or unexpected

polymerization).
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Property Data Operational Implication

Chemical Name
3,5-Difluoro-4-

phenoxybenzaldehyde
--

CAS Number 1285690-36-9
Use for waste manifest and

inventory tracking.

Molecular Formula C₁₃H₈F₂O₂
High carbon content; suitable

for fuel blending/incineration.

Functional Groups
Aldehyde (-CHO), Fluoro (-F),

Ether (-O-)

Aldehyde: Susceptible to

oxidation (forming acid).[2]

Fluoro: Mandates

"Halogenated" waste stream

classification.

Reactivity
Oxidizes in air; reacts with

strong bases/oxidizers.

Store under inert gas

(Argon/Nitrogen) if retaining.

Segregate from

nitrates/peroxides in waste.

Waste Classification & Segregation Logic
Proper classification is not just a regulatory requirement; it is a safety imperative.

Why Halogenated? The fluorine atoms on the benzene ring require specific incineration

temperatures (>1100°C) to ensure complete destruction and prevent the formation of

incomplete combustion byproducts. Mixing this with non-halogenated waste can contaminate

bulk fuel blending streams, leading to regulatory fines and facility rejections.

Why Segregate from Oxidizers? Aldehydes can undergo exothermic oxidation to carboxylic

acids. In a closed waste container mixed with strong oxidizers (e.g., Nitric Acid,

Permanganates), this can lead to pressure buildup and container rupture.

Visual Workflow: Waste Segregation Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.
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Waste Generation:
3,5-Difluoro-4-phenoxybenzaldehyde
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Figure 1: Decision tree for segregating 3,5-Difluoro-4-phenoxybenzaldehyde waste based on

physical state and mixture composition.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Containment

PPE Selection: Wear nitrile gloves (double-gloving recommended for concentrated

solutions), safety goggles, and a lab coat. Use a fume hood to prevent inhalation of aldehyde

vapors.

Container Selection:
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Liquids: Use a High-Density Polyethylene (HDPE) or Amber Glass bottle. Avoid metal

containers due to potential long-term corrosion from aldehyde oxidation byproducts.

Solids: Use a wide-mouth HDPE jar or double-bag in chemically resistant polyethylene

bags.

Labeling:

Affix a hazardous waste label immediately.

Primary Constituent: "3,5-Difluoro-4-phenoxybenzaldehyde".[3]

Hazard Checkbox: Check "Toxic" and "Irritant".

Critical Tag: Write "HALOGENATED" clearly on the label.

Phase 2: Waste Transfer
For Pure Chemical: Transfer directly to the dedicated "Halogenated Organic" container.

For Reaction Mixtures:

If the solvent is halogenated (e.g., DCM, Chloroform): Combine into the Halogenated

Waste stream.[4]

If the solvent is non-halogenated (e.g., Methanol, Ethyl Acetate): The presence of the

fluorinated aldehyde contaminates the entire volume. You must classify the entire mixture

as Halogenated Waste.

Note: Do not dilute simply to avoid the classification; this is illegal under EPA regulations

(Dilution is not the solution to pollution).

Phase 3: Storage & Hand-off
Cap Tightly: Ensure the cap is compatible (phenolic or polypropylene with PTFE liner).

Secondary Containment: Place the bottle in a secondary tray to catch potential leaks.
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Timeline: Request pickup within 90 days (or per local satellite accumulation area

regulations).

Spill Response Procedures
In the event of a spill, rapid containment prevents environmental release and exposure.

Visual Workflow: Spill Response Logic
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Figure 2: Emergency response workflow for minor vs. major spills.

Cleanup Protocol:

Absorbent: Do not use paper towels for large amounts (fire risk). Use inert absorbents like

vermiculite, sand, or dedicated "Organic Spill Pads".

Decontamination: Wipe the surface with a soap/water solution after bulk removal. Do not use

bleach (potential reaction with aldehyde).

Disposal of Debris: All spill debris (pads, gloves, scoop) must be disposed of as Solid

Hazardous Waste (Halogenated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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